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Compound of Interest

2-Amino-3-cyano-5-
Compound Name: ) )
methylpyrazine 1-oxide

CAS No.: 19994-56-0

Cat. No.: B011163

L J

2-Amino-3-cyano-5-methylpyrazine 1-oxide, identified by its CAS number 19994-56-0, is a
highly functionalized heterocyclic compound of significant interest to the scientific community.
Its unique molecular architecture, combining a pyrazine N-oxide core with strategically placed
amino and cyano groups, renders it an exceptionally versatile precursor in the synthesis of
complex bioactive molecules.[1] This guide provides an in-depth exploration of its chemical
properties, synthesis, reactivity, and applications, offering researchers and drug development
professionals a comprehensive technical resource for leveraging this potent intermediate. The
presence of multiple reactive sites on a stable heterocyclic scaffold makes it an invaluable
starting point for creating diverse chemical libraries, particularly in the pursuit of novel
pharmaceuticals and advanced agrochemicals.[1]

Section 1: Core Physicochemical and Structural
Characteristics

The utility of any chemical intermediate begins with a thorough understanding of its
fundamental properties. 2-Amino-3-cyano-5-methylpyrazine 1-oxide is a solid material
whose key characteristics are summarized below. The N-oxide moiety significantly influences
the molecule's electronic properties, increasing its polarity and creating a unique reactivity
profile compared to its non-oxidized pyrazine counterpatrt.
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Property Value Source
CAS Number 19994-56-0 [2]
Molecular Formula CeHsN4O [2]
Molecular Weight 150.14 g/mol [2]
Appearance White to off-white solid [3]
Melting Point 167-171 °C [3]
Topological Polar Surface Area  75.6 A2 [3]
Hydrogen Bond Donors 1 [3]
Hydrogen Bond Acceptors 4 [3]

Section 2: Synthesis and Mechanistic Insight

The primary and most cited method for the preparation of 2-amino-3-cyano-5-methylpyrazine
1-oxide involves a condensation reaction between an a-keto-oxime and an aminonitrile
derivative. This approach provides a direct and efficient route to the functionalized heterocyclic
core.

Retrosynthetic Analysis and Strategy

The synthesis hinges on the formation of the pyrazine ring through a cyclization reaction. The
chosen precursors, 2-oxopropanal 1-oxime and aminomalononitrile tosylate, provide the
necessary atoms and functional groups in a pre-organized fashion to facilitate this
transformation. The oxime group of 2-oxopropanal 1-oxime ultimately becomes the N-oxide of
the pyrazine ring, while the aminomalononitrile provides the amino and cyano substituents.
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Caption: Retrosynthetic approach to the target molecule.

Detailed Experimental Protocol

This protocol is based on the synthetic route described in the literature.[4]
Objective: To synthesize 2-Amino-3-cyano-5-methylpyrazine 1-oxide.
Materials:

e 2-Oxopropanal 1-oxime

e Aminomalononitrile tosylate

e Anhydrous ethanol

o Triethylamine (or another suitable base)

o Standard glassware for reflux and filtration

» Magnetic stirrer and heating mantle

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, suspend aminomalononitrile tosylate in anhydrous ethanol.

Addition of Reactants: To this suspension, add an equimolar amount of 2-oxopropanal 1-

oxime.

Base Addition: Slowly add a slight excess (approx. 1.1 equivalents) of triethylamine to the
mixture. The base is crucial for neutralizing the tosylate salt and facilitating the condensation
reaction.

Reflux: Heat the reaction mixture to reflux and maintain for several hours, monitoring the
reaction progress by Thin Layer Chromatography (TLC).

Isolation: Upon completion, cool the reaction mixture to room temperature. The product will
often precipitate out of the solution.

Purification: Collect the solid product by vacuum filtration and wash with cold ethanol to
remove residual reactants and byproducts. Further purification can be achieved by
recrystallization from a suitable solvent like ethanol or an ethanol/water mixture.

Characterization: Dry the purified product under vacuum and characterize using standard
analytical techniques (*H NMR, 3C NMR, IR, and Mass Spectrometry) to confirm its identity
and purity.

Section 3: Chemical Reactivity and Synthetic Utility

The true value of 2-amino-3-cyano-5-methylpyrazine 1-oxide lies in its predictable and
versatile reactivity, allowing for a wide range of chemical transformations. The three key
functional groups—the N-oxide, the amino group, and the cyano group—can be selectively
targeted to generate a diverse array of derivatives.

Key Transformations

The molecule serves as a platform for several important follow-on reactions, most notably
deoxygenation and hydrolysis.
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Caption: Key derivatization pathways from the parent N-oxide.

A. Deoxygenation of the N-oxide: The N-oxide group can be efficiently removed to yield the
corresponding pyrazine. This reaction is significant as it allows access to a different class of
compounds while using the N-oxide as an activating or directing group in prior steps.

e Protocol: Synthesis of 2-Amino-3-cyano-5-methylpyrazine[4]

o

Dissolve 2-amino-3-cyano-5-methylpyrazine 1-oxide in a suitable solvent such as
chloroform or dichloromethane.

o Cool the solution in an ice bath.

o Slowly add phosphorus trichloride (PCl3) dropwise. This is an exothermic reaction and
requires careful temperature control.

o After the addition is complete, allow the reaction to stir at room temperature until TLC
indicates the consumption of the starting material.

o Carefully quench the reaction by pouring it over ice and neutralizing with a base like
sodium bicarbonate.

o Extract the product with an organic solvent, dry the organic layer over sodium sulfate, and
concentrate under reduced pressure to yield the crude product.
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o Purify via column chromatography or recrystallization.

B. Hydrolysis of the Cyano Group: The nitrile functional group can be hydrolyzed under basic
conditions to form a carboxylic acid. This transformation opens the door to further
derivatization, such as amide bond formation or decarboxylation.

e Protocol: Synthesis of 2-Amino-3-carboxy-5-methylpyrazine[4]

o Suspend 2-amino-3-cyano-5-methylpyrazine in an aqueous solution of sodium hydroxide
(e.g., 10% NaOH).

o Heat the mixture to reflux. The hydrolysis of the nitrile to the carboxylate salt will occur.

o Monitor the reaction for the evolution of ammonia, which indicates the progress of the
reaction.

o Once the reaction is complete, cool the solution and carefully acidify with an acid like
hydrochloric acid (HCI) to precipitate the carboxylic acid product.

o Collect the solid by filtration, wash with cold water, and dry.

Section 4: Applications in Research and
Development

The structural motifs present in this molecule are frequently found in biologically active
compounds, making it a valuable starting material for drug discovery and agrochemical
synthesis.[1]

e Pharmaceutical Development: The 2-aminopyrazine scaffold is a well-known pharmacophore
present in numerous drugs.[5] The N-oxide functionality can improve pharmacokinetic
properties or act as a handle for further functionalization. This intermediate is particularly
noted for its use as a precursor in developing drugs targeting neurological disorders.[1]

o Agrochemicals: Heterocyclic compounds are a cornerstone of modern agrochemicals. This
molecule is used in the formulation of pesticides and crop protection agents, where its
unique structure contributes to efficacy in pest control and the enhancement of crop yields.[1]
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Section 5: Safety and Handling

While a specific, detailed safety data sheet (SDS) for 2-amino-3-cyano-5-methylpyrazine 1-

oxide is not readily available in the public domain, hazard assessment can be inferred from

structurally similar compounds such as 2-amino-5-methylpyridine and various

cyanopyridines/pyrazines.[6][7] These related compounds are often classified as toxic or

harmful.

Hazard Class

Potential Effect

Precautionary Statement

Acute Oral Toxicity

Toxic if swallowed.

Do not eat, drink or smoke
when using this product. IF
SWALLOWED: Immediately
call a POISON CENTER or
doctor.[6]

Acute Dermal Toxicity

Toxic or harmful in contact with

skin.

Wear protective
gloves/protective clothing. IF
ON SKIN: Wash with plenty of

soap and water.[6]

Skin Irritation

Causes skin irritation.

Wash hands thoroughly after
handling.[6]

Eye Irritation

Causes serious eye irritation.

Wear eye protection/face
protection. IF IN EYES: Rinse
cautiously with water for

several minutes.[6]

Recommended Handling Procedures:

o Engineering Controls: Handle this compound in a well-ventilated chemical fume hood to

minimize inhalation exposure.

» Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety

glasses with side shields, and chemical-resistant gloves (e.g., nitrile).
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o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

2-Amino-3-cyano-5-methylpyrazine 1-oxide stands out as a high-value, multifunctional
intermediate. Its straightforward synthesis and the distinct reactivity of its functional groups
provide a robust platform for synthetic chemists. For professionals in drug development and
agrochemical research, this compound offers a reliable and versatile starting point for the
creation of novel, high-impact molecules. A thorough understanding of its synthesis, reactivity,
and handling is paramount to unlocking its full potential in advancing chemical innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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